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Compound of Interest

Compound Name: Glycycoumarin

Cat. No.: B191358

A Technical Guide to its Biological Activities and Therapeutic Potential
For Researchers, Scientists, and Drug Development Professionals

Glycycoumarin, a prominent coumarin isolated from the roots and rhizomes of Glycyrrhiza
uralensis (licorice), has emerged as a compound of significant interest in pharmacological
research.[1][2] This technical guide provides a comprehensive overview of the diverse
biological activities of glycycoumarin, presenting key quantitative data, detailed experimental
methodologies, and visual representations of its mechanisms of action to support further
investigation and drug development endeavors.

Quantitative Bioactivity Data of Glycycoumarin

The following tables summarize the key quantitative data reported for the various biological
activities of glycycoumarin.

Table 1: Anticancer and Cytotoxic Activity
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Cell Line Activity Metric Value Reference
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Table 2: Anti-inflammatory and Antioxidant Activity
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Table 3: Antiviral Activity
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Virus Activity Metric Value Reference
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Table 4: Antispasmodic Activity

Assay Activity Metric Value Reference
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Key Signhaling Pathways and Mechanisms of Action

Glycycoumarin exerts its biological effects through the modulation of several key signaling
pathways. The following diagrams, generated using the DOT language, illustrate these
mechanisms.

Anticancer Activity in Hepatocellular Carcinoma
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Glycycoumarin demonstrates potent anticancer activity in liver cancer by directly targeting the
T-LAK cell-originated protein kinase (TOPK), which leads to the activation of the p53 tumor
suppressor pathway.[6][7] This activation results in cell cycle arrest and apoptosis.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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